Cas no 303056-67-9 ((5Z)-3-[4-(diethylamino)phenyl]-5-[(2-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one)

• Product Name: (5Z)-3-[4-(diethylamino)phenyl]-5-[(2-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• CAS No: 303056-67-9
• MF: C₂₀H₁₉N₃O₃S₂
• MW: 413.513161897659
• CID: 5811171
• PubChem ID: 2265788
• Update Time: 2025-07-09

(5Z)-3-[4-(diethylamino)phenyl]-5-[(2-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one Chemical and Physical Properties

Names and Identifiers

• (Z)-3-(4-(diethylamino)phenyl)-5-(2-nitrobenzylidene)-2-thioxothiazolidin-4-one
• 4-Thiazolidinone, 3-[4-(diethylamino)phenyl]-5-[(2-nitrophenyl)methylene]-2-thioxo-
• F0393-0189
• AKOS002201688
• 303056-67-9
• BIM-0042755.P001
• (5Z)-3-[4-(diethylamino)phenyl]-5-[(2-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one

• Inchi： 1S/C20H19N3O3S2/c1-3-21(4-2)15-9-11-16(12-10-15)22-19(24)18(28-20(22)27)13-14-7-5-6-8-17(14)23(25)26/h5-13H,3-4H2,1-2H3
• InChI Key： WEFYWFCTYAZNJD-UHFFFAOYSA-N
• SMILES： S1C(=CC2=CC=CC=C2[N+]([O-])=O)C(=O)N(C2=CC=C(N(CC)CC)C=C2)C1=S

Computed Properties

• Exact Mass: 413.08678382g/mol
• Monoisotopic Mass: 413.08678382g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 5
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Density: 1.40±0.1 g/cm3(Predicted)
• Boiling Point: 593.8±60.0 °C(Predicted)
• pka: 6.56±0.44(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes

Additional information on (5Z)-3-[4-(diethylamino)phenyl]-5-[(2-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one

Comprehensive Analysis of (5Z)-3-[4-(diethylamino)phenyl]-5-[(2-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one (CAS No. 303056-67-9)

The compound (5Z)-3-[4-(diethylamino)phenyl]-5-[(2-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one, identified by its CAS No. 303056-67-9, is a structurally unique thiazolidinone derivative that has garnered significant attention in pharmaceutical and materials science research. Its complex molecular architecture, featuring a diethylamino group and a nitrophenyl moiety, makes it a promising candidate for various applications, including drug development and organic electronics. Researchers are particularly interested in its photophysical properties and potential as a bioactive scaffold.

In recent years, the demand for novel heterocyclic compounds like (5Z)-3-[4-(diethylamino)phenyl]-5-[(2-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one has surged due to their versatility in medicinal chemistry. This compound's thiazolidinone core is known for its role in modulating biological activity, making it a focal point for studies targeting anti-inflammatory, antimicrobial, and anticancer agents. Its nitrophenyl substituent further enhances its reactivity, enabling interactions with various biological targets.

From a materials science perspective, CAS No. 303056-67-9 exhibits intriguing optical properties, which are being explored for applications in organic light-emitting diodes (OLEDs) and sensors. The diethylamino group contributes to its electron-donating characteristics, while the nitrophenyl moiety acts as an electron acceptor, creating a push-pull system that is highly desirable in photovoltaic materials. This dual functionality positions the compound as a potential candidate for next-generation optoelectronic devices.

The synthesis of (5Z)-3-[4-(diethylamino)phenyl]-5-[(2-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one involves a multi-step process, often starting with the condensation of 4-diethylaminobenzaldehyde and 2-nitrobenzaldehyde derivatives. Researchers have optimized these methods to improve yield and purity, addressing challenges such as stereoselectivity and byproduct formation. Advanced techniques like HPLC and NMR spectroscopy are routinely employed to characterize the compound, ensuring its suitability for further applications.

In the context of drug discovery, CAS No. 303056-67-9 has been investigated for its potential to inhibit key enzymatic pathways. Preliminary studies suggest that its thiazolidinone scaffold may interact with protein targets involved in metabolic disorders, sparking interest in its use for diabetes and obesity research. Additionally, its nitrophenyl group could play a role in redox modulation, a hot topic in neurodegenerative disease studies.

Environmental and sustainability considerations are also shaping the research landscape for (5Z)-3-[4-(diethylamino)phenyl]-5-[(2-nitrophenyl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one. Scientists are exploring green chemistry approaches to synthesize this compound, minimizing the use of hazardous reagents and reducing waste. This aligns with the growing emphasis on eco-friendly practices in chemical manufacturing, a trend driven by both regulatory requirements and consumer demand.

Looking ahead, the versatility of CAS No. 303056-67-9 ensures its continued relevance in multiple fields. Whether as a pharmacophore in drug design or a functional material in electronics, this compound exemplifies the intersection of chemistry, biology, and materials science. Future research will likely focus on unlocking its full potential, particularly in addressing unmet medical needs and advancing sustainable technologies.